Cas no 1000343-96-3 (6,7-Difluoro-3-chloro (1H)indazole)

• Product Name: 6,7-Difluoro-3-chloro (1H)indazole
• CAS No: 1000343-96-3
• MF: C₇H₃ClF₂N₂
• MW: 188.561927080154
• CID: 1124772
• PubChem ID: 24729283
• Update Time: 2025-05-20

6,7-Difluoro-3-chloro (1H)indazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6,7-difluoro-1h-indazole
• 6,7-DIFLUORO-3-CHLORO (1H)INDAZOLE
• AKOS006290301
• 1H-Indazole, 3-chloro-6,7-difluoro-
• 3-chloro-6,7-difluoro-2H-indazole
• 1000343-96-3
• 6,7-Difluoro-3-chloro (1H)indazole

• Inchi： 1S/C7H3ClF2N2/c8-7-3-1-2-4(9)5(10)6(3)11-12-7/h1-2H,(H,11,12)
• InChI Key： QNOUURXTRUTJRZ-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC(=C(C2=NN1)F)F

Computed Properties

• Exact Mass: 187.995282g/mol
• Monoisotopic Mass: 187.995282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 188.56g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7Ų

Additional information on 6,7-Difluoro-3-chloro (1H)indazole

6,7-Difluoro-3-chloro (1H)indazole: An Overview of a Promising Compound in Medicinal Chemistry

6,7-Difluoro-3-chloro (1H)indazole, with the CAS number 1000343-96-3, is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the indazole class, which is known for its diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 6,7-Difluoro-3-chloro (1H)indazole.

The chemical structure of 6,7-Difluoro-3-chloro (1H)indazole is characterized by a five-membered indazole ring substituted with two fluorine atoms at the 6 and 7 positions and a chlorine atom at the 3 position. This unique substitution pattern imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for various pharmaceutical applications. The presence of fluorine atoms can enhance the lipophilicity and metabolic stability of the compound, while the chlorine atom can influence its binding affinity to specific biological targets.

The synthesis of 6,7-Difluoro-3-chloro (1H)indazole has been explored through several routes. One common method involves the reaction of 2-amino-5-fluorobenzoic acid with chloroacetonitrile followed by cyclization to form the indazole ring. Another approach utilizes the reaction of 2-amino-5-fluorobenzonitrile with chloroacetic acid under appropriate conditions. These synthetic strategies have been optimized to achieve high yields and purity, making them suitable for large-scale production.

In terms of biological properties, 6,7-Difluoro-3-chloro (1H)indazole has shown promising activity in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammation and pain. Additionally, 6,7-Difluoro-3-chloro (1H)indazole has exhibited selective inhibition of certain kinases, such as JAK (Janus kinase) and ABL (Abelson tyrosine kinase), which are implicated in various diseases including cancer and autoimmune disorders.

The pharmacological profile of 6,7-Difluoro-3-chloro (1H)indazole has also been investigated in preclinical models. Animal studies have shown that it possesses good oral bioavailability and favorable pharmacokinetic properties. These attributes are crucial for its potential development as an oral therapeutic agent. Furthermore, preliminary toxicity studies have indicated that 6,7-Difluoro-3-chloro (1H)indazole is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the realm of clinical research, several ongoing studies are evaluating the safety and efficacy of 6,7-Difluoro-3-chloro (1H)indazole. Phase I clinical trials have been initiated to assess its pharmacokinetics and safety profile in healthy volunteers. Early results from these trials have been encouraging, paving the way for further evaluation in patient populations. Additionally, preclinical data suggest that this compound may have synergistic effects when used in combination with other therapeutic agents, opening up new avenues for combination therapy approaches.

The future prospects for 6,7-Difluoro-3-chloro (1H)indazole are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity for specific targets. Computational methods such as molecular docking and molecular dynamics simulations are being employed to guide these optimization efforts. Moreover, efforts are underway to explore its potential applications in other therapeutic areas beyond inflammation and cancer.

In conclusion, 6,7-Difluoro-3-chloro (1H)indazole, CAS number 1000343-96-3, is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent is supported by preclinical data and ongoing clinical trials. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant promise for addressing unmet medical needs in various disease areas.